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Abstract
π-Methylimidazoleacetic acid hydrochloride, known systematically as 1-methyl-1H-imidazole-4-

acetic acid hydrochloride and commonly referred to as tele-methylimidazoleacetic acid (t-

MIAA), is the primary and most stable terminal metabolite of histamine in the brain and other

tissues. Its quantification in biological fluids, particularly urine, serves as a reliable biomarker

for systemic histamine turnover and is clinically relevant in the diagnosis and monitoring of

conditions such as systemic mastocytosis. While often associated with its isomer, pros-

methylimidazoleacetic acid (p-MIAA), which has been investigated as a potential neurotoxin, t-

MIAA itself is principally recognized for its role as an inert metabolic end-product. This

document provides an in-depth review of the chemical properties, biological significance, and

analytical methodologies pertaining to t-MIAA, presenting quantitative data in structured tables

and detailing experimental protocols.

Chemical and Physical Properties
π-Methylimidazoleacetic acid is an endogenous metabolite with the chemical formula

C₆H₈N₂O₂. The hydrochloride salt form (C₆H₉ClN₂O₂) is frequently used in research due to its

enhanced stability and water solubility.[1] Key physicochemical properties are summarized

below.
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Property Value Reference(s)

Chemical Name
1-methyl-1H-imidazole-4-acetic

acid hydrochloride
[2]

Synonyms
tele-Methylimidazoleacetic acid

(t-MIAA), MIMA, MIAA
[2]

CAS Number 35454-39-8, 1071661-55-6 [2][3]

Molecular Formula C₆H₉ClN₂O₂ [3]

Molecular Weight 176.60 g/mol [3]

Appearance White to off-white solid [3]

Melting Point 204-206 °C -

Solubility (in HCl form)

DMSO: ~10-25 mg/mL; PBS

(pH 7.2): ~10 mg/mL; Ethanol:

~2 mg/mL

[2][3]

Biological Significance and Activity
Role in Histamine Metabolism
The primary biological significance of t-MIAA is its position as the terminal metabolite in the

principal histamine degradation pathway in the vertebrate central nervous system.[1] Histamine

is first methylated by histamine N-methyltransferase (HNMT) to form tele-methylhistamine.

Subsequently, monoamine oxidase B (MAO-B) oxidizes tele-methylhistamine to an aldehyde

intermediate, which is then rapidly converted to tele-methylimidazoleacetic acid (t-MIAA).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.caymanchem.com/product/18815/1-methyl-4-imidazoleacetic-acid-hydrochloride
https://www.caymanchem.com/product/18815/1-methyl-4-imidazoleacetic-acid-hydrochloride
https://www.caymanchem.com/product/18815/1-methyl-4-imidazoleacetic-acid-hydrochloride
https://www.medchemexpress.com/1-methyl-4-imidazoleacetic-acid-hydrochloride.html
https://www.medchemexpress.com/1-methyl-4-imidazoleacetic-acid-hydrochloride.html
https://www.medchemexpress.com/1-methyl-4-imidazoleacetic-acid-hydrochloride.html
https://www.medchemexpress.com/1-methyl-4-imidazoleacetic-acid-hydrochloride.html
https://www.caymanchem.com/product/18815/1-methyl-4-imidazoleacetic-acid-hydrochloride
https://www.medchemexpress.com/1-methyl-4-imidazoleacetic-acid-hydrochloride.html
https://www.researchgate.net/scientific-contributions/George-D-Prell-39413129
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1427424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


L-Histidine

Histamine

Decarboxylation

tele-Methylhistamine

Methylation

π-Methylimidazoleacetic acid
(t-MIAA)

Oxidation

Histidine Decarboxylase
(HDC)

Histamine N-Methyltransferase
(HNMT)

Monoamine Oxidase B
(MAO-B)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1427424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Esterification

Step 2: N-Alkylation

Step 3: Hydrolysis & Salt Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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